Cas no 62285-05-6 (Butanoic acid, 2,3-dibromo-, 9,10-dibromooctadecyl ester)

• Product Name: Butanoic acid, 2,3-dibromo-, 9,10-dibromooctadecyl ester
• CAS No: 62285-05-6
• MF: C₂₂H₄₀Br₄O₂
• MW: 656.167804718018
• CID: 450840
• PubChem ID: 71387932
• Update Time: 2025-04-19

Butanoic acid, 2,3-dibromo-, 9,10-dibromooctadecyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2,3-dibromo-, 9,10-dibromooctadecyl ester
• 9,10-dibromooctadecyl 2,3-dibromobutanoate
• 62285-05-6
• DTXSID00810025

• Inchi： 1S/C22H40Br4O2/c1-3-4-5-6-9-12-15-19(24)20(25)16-13-10-7-8-11-14-17-28-22(27)21(26)18(2)23/h18-21H,3-17H2,1-2H3
• InChI Key： RZTSKWFQWWIWIF-UHFFFAOYSA-N
• SMILES： BrC(CCCCCCCCOC(C(C(C)Br)Br)=O)C(CCCCCCCC)Br

Computed Properties

• Exact Mass: 651.9762
• Monoisotopic Mass: 651.97618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 20
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3